Cas no 85844-93-5 (4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid)
85844-93-5 structure
Product Name:4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid
CAS No:85844-93-5
MF:C11H12F3NO4S
MW:311.277492523193
CID:844372
PubChem ID:1582749
Update Time:2025-09-27
4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-([[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)BUTANOIC ACID
- 4-({[3-(trifluoromethyl)phenyl]sulfonyl}amino)butanoic acid
- 4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid
- 4-(3-(Trifluoromethyl)phenylsulfonamido)butanoic acid
- CS-0456441
- C11H12F3NO4S
- YMRXWPCWJDWPCO-UHFFFAOYSA-N
- 4-(((3-(Trifluoromethyl)phenyl)sulfonyl)amino)butanoic acid
- Butanoic acid, 4-(((3-(trifluoromethyl)phenyl)sulfonyl)amino)-
- 85844-93-5
- DTXSID60235114
- 4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid
- Z45674523
- SB83071
- 4-((3-(Trifluoromethyl)phenyl)sulfonamido)butanoic acid
- AKOS002217790
- 4-[[3-(trifluoromethyl)phenyl]sulfonylamino]butanoic acid
- 4-(3-(Trifluoromethyl)phenylsulfonamido)butanoicacid
- J-513189
- EN300-10439
- STL229107
- G76203
-
- MDL： MFCD01751667
- Inchi： 1S/C11H12F3NO4S/c12-11(13,14)8-3-1-4-9(7-8)20(18,19)15-6-2-5-10(16)17/h1,3-4,7,15H,2,5-6H2,(H,16,17)
- InChI Key： YMRXWPCWJDWPCO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 311.04391352g/mol
- Monoisotopic Mass: 311.04391352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 91.8Ų
4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10439-0.05g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10439-0.1g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10439-0.25g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10439-0.5g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10439-1.0g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 1.0g |
$256.0 | 2023-07-02 | |
| Enamine | EN300-10439-2.5g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-10439-5.0g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 5.0g |
$743.0 | 2023-07-02 | |
| Enamine | EN300-10439-10.0g |
4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid |
85844-93-5 | 100% | 10.0g |
$1101.0 | 2023-07-02 | |
| 1PlusChem | 1P00G4DP-50mg |
4-([[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)BUTANOIC ACID |
85844-93-5 | 95% | 50mg |
$111.00 | 2024-04-21 | |
| 1PlusChem | 1P00G4DP-100mg |
4-([[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)BUTANOIC ACID |
85844-93-5 | 95% | 100mg |
$140.00 | 2024-04-21 |
4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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